Cas no 79688-26-9 (1,4,7,10,16,19-Hexaoxa-13,22-diazacyclotetracosane-14,17,21-trione)

1,4,7,10,16,19-Hexaoxa-13,22-diazacyclotetracosane-14,17,21-trione structure
79688-26-9 structure
Product Name:1,4,7,10,16,19-Hexaoxa-13,22-diazacyclotetracosane-14,17,21-trione
CAS No:79688-26-9
MF:C16H28N2O9
MW:392.401525497437
CID:532403
PubChem ID:12688489
Update Time:2025-04-19

1,4,7,10,16,19-Hexaoxa-13,22-diazacyclotetracosane-14,17,21-trione Chemical and Physical Properties

Names and Identifiers

    • 1,4,7,10,16,19-Hexaoxa-13,22-diazacyclotetracosane-14,17,21-trione
    • 79688-26-9
    • DTXSID10506942
    • Inchi: 1S/C16H28N2O9/c19-14-11-26-13-16(21)27-12-15(20)18-2-4-23-6-8-25-10-9-24-7-5-22-3-1-17-14/h1-13H2,(H,17,19)(H,18,20)
    • InChI Key: HHZPPMUBPWXBHC-UHFFFAOYSA-N
    • SMILES: O1CCOCCNC(COCC(=O)OCC(NCCOCCOCC1)=O)=O

Computed Properties

  • Exact Mass: 392.17948047g/mol
  • Monoisotopic Mass: 392.17948047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 0
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 131Ų
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